Cas no 1122-59-4 (Aniline-N,N-d2)

• Product Name: Aniline-N,N-d2
• CAS No: 1122-59-4
• MF: C₆H₇N
• MW: 95.1388046741486
• CID: 137946
• PubChem ID: 13000438
• Update Time: 2025-09-25

Aniline-N,N-d2 Chemical and Physical Properties

Names and Identifiers

• Benzenamine-d2
• ANILINE-N,N-D2
• (~2~H_2_)Aniline
• N,N-Dideuterioaniline
• ANILINE-N,N-D2,98 ATOM % D
• D98688
• AKOS015910272
• DTXSID70892853
• 1122-59-4
• Aniline-N,N-d2

• Inchi： 1S/C6H7N/c7-6-4-2-1-3-5-6/h1-5H,7H2/i/hD2
• InChI Key： PAYRUJLWNCNPSJ-ZSJDYOACSA-N
• SMILES： N([2H])([2H])C1C=CC=CC=1

Computed Properties

• Exact Mass: 95.070402719g/mol
• Monoisotopic Mass: 95.070402719g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives